Cas no 1072960-28-1 ((2R)-2-(phenylamino)butanoic acid)

• Product Name: (2R)-2-(phenylamino)butanoic acid
• CAS No: 1072960-28-1
• MF: C₁₀H₁₃NO₂
• MW: 179.215722799301
• CID: 5980024
• PubChem ID: 7677703
• Update Time: 2025-10-18

(2R)-2-(phenylamino)butanoic acid Chemical and Physical Properties

Names and Identifiers

• (2R)-2-(phenylamino)butanoic acid
• 1072960-28-1
• SCHEMBL4526295
• EN300-1132150

• Inchi： 1S/C10H13NO2/c1-2-9(10(12)13)11-8-6-4-3-5-7-8/h3-7,9,11H,2H2,1H3,(H,12,13)/t9-/m1/s1
• InChI Key： LZHXNUAOYPZQJM-SECBINFHSA-N
• SMILES： OC([C@@H](CC)NC1C=CC=CC=1)=O

Computed Properties

• Exact Mass: 179.094628657g/mol
• Monoisotopic Mass: 179.094628657g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 4
• Complexity: 164
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.4
• Topological Polar Surface Area: 49.3Ų

Additional information on (2R)-2-(phenylamino)butanoic acid

Comprehensive Overview of (2R)-2-(phenylamino)butanoic acid (CAS No. 1072960-28-1): Properties, Applications, and Research Insights

(2R)-2-(phenylamino)butanoic acid (CAS No. 1072960-28-1) is a chiral organic compound with a molecular formula of C₁₀H₁₃NO₂. This optically active amino acid derivative has garnered significant attention in pharmaceutical and biochemical research due to its unique stereochemistry and potential biological activities. The compound features a phenylamino group attached to the α-carbon of butanoic acid, making it a valuable intermediate for synthesizing more complex molecules.

In recent years, the demand for enantiomerically pure compounds like (2R)-2-(phenylamino)butanoic acid has surged, driven by advancements in asymmetric synthesis and drug development. Researchers frequently search for "chiral building blocks for pharmaceuticals" or "amino acid derivatives in drug design," reflecting the compound's relevance in modern medicinal chemistry. Its CAS No. 1072960-28-1 serves as a critical identifier in chemical databases, ensuring precise tracking in regulatory and commercial contexts.

The compound's physicochemical properties include a molecular weight of 179.22 g/mol and a specific optical rotation that distinguishes it from its (2S)-enantiomer. Studies highlight its role in modulating enzyme activity or serving as a precursor for peptide-based therapeutics. For instance, its structural motif resembles pharmacophores found in FDA-approved drugs targeting metabolic disorders, aligning with trending searches like "amino acid-based drug discovery 2024."

From a synthetic perspective, (2R)-2-(phenylamino)butanoic acid is often prepared via asymmetric hydrogenation or enzymatic resolution, methods frequently queried in academic forums. Its stability under physiological conditions makes it suitable for prodrug formulations, a hot topic in pharmaceutical forums. Analytical techniques such as HPLC chiral separation and NMR spectroscopy are essential for verifying its purity, addressing common questions like "how to characterize chiral amino acids."

Beyond pharmaceuticals, this compound finds niche applications in agrochemical research and material science, particularly in designing biodegradable polymers. Environmental sustainability trends have spurred interest in "green chemistry applications of chiral compounds," where 1072960-28-1 could play a role due to its potential low toxicity profile. However, comprehensive ecotoxicological data remain an area for further study.

In conclusion, (2R)-2-(phenylamino)butanoic acid (CAS No. 1072960-28-1) exemplifies the intersection of chirality and functionality in modern chemistry. Its versatility across drug development, analytical methodologies, and sustainable materials underscores its scientific importance, resonating with both industrial and academic stakeholders.